Cas no 2228565-93-1 (tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate
• CAS No: 2228565-93-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6257644
• PubChem ID: 145346313
• Update Time: 2025-06-08

tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate
• EN300-1878399
• 2228565-93-1

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13(4)10(8-14)7-9-5-6-9/h8-10H,5-7H2,1-4H3
• InChI Key： UDUYFRPNWPZITO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)CC1CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate

Introduction to tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228565-93-1)

tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228565-93-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate is composed of a tert-butyl group, a cyclopropyl moiety, and a carbamate functional group. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the cyclopropyl ring imparts unique electronic and conformational properties. The carbamate functionality is crucial for its biological activity and reactivity.

Recent studies have highlighted the significance of tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate in the context of drug discovery and development. One notable application is its use as a key intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group can be selectively cleaved under specific physiological conditions, releasing the active drug moiety with enhanced pharmacokinetic properties.

In addition to its role as a prodrug intermediate, tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate has been explored for its potential as a modulator of various biological targets. For instance, it has been investigated for its ability to interact with enzymes involved in metabolic pathways, such as kinases and proteases. These interactions can lead to therapeutic effects in diseases characterized by dysregulated metabolic processes.

The synthesis of tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate involves several well-established organic reactions. One common approach is the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by subsequent functional group manipulations to introduce the cyclopropyl and methyl groups. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate have been extensively characterized. It is typically a white crystalline solid with good solubility in organic solvents such as dichloromethane and ethanol. Its melting point and other thermal properties have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are crucial for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations.

Safety and toxicity assessments are essential for any compound intended for pharmaceutical applications. Preliminary studies on tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate have indicated that it exhibits low toxicity at relevant concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety profile before it can be advanced to clinical trials.

In conclusion, tert-butyl N-(1-cyclopropyl-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228565-93-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.